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Compound of Interest

Compound Name: Trazodone-4,4'-Dimer

Cat. No.: B8820939 Get Quote

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the Trazodone-4,4'-
Dimer, a known impurity and degradation product of the antidepressant drug Trazodone.

Aimed at researchers, scientists, and drug development professionals, this document

consolidates available information on its chemical properties, commercial availability, analytical

methodologies for its identification and quantification, and its likely formation pathways.

Introduction to Trazodone-4,4'-Dimer
Trazodone is a widely prescribed antidepressant medication. As with any pharmaceutical

compound, the presence of impurities can impact its safety and efficacy. The Trazodone-4,4'-
Dimer is a significant impurity that can arise during the synthesis or degradation of Trazodone,

particularly through photodegradation.[1][2] Robust analytical methods are crucial for the

detection and quantification of this and other impurities to ensure the quality and safety of

Trazodone formulations.

Chemical Properties and Availability
The Trazodone-4,4'-Dimer is a complex molecule formed from two Trazodone units. Its

chemical identity has been established through various analytical techniques.
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Property Value

IUPAC Name

2,2'-(((ethane-1,1-diylbis(3-chloro-4,1-

phenylene))bis(piperazine-4,1-diyl))bis(propane-

3,1-diyl))bis([3][4][5]triazolo[4,3-a]pyridin-3(2H)-

one)

CAS Number 2727463-29-6

Molecular Formula C40H46Cl2N10O2

Molecular Weight 769.77 g/mol

Table 1: Chemical and Physical Properties of Trazodone-4,4'-Dimer

The reference standard for Trazodone-4,4'-Dimer is not typically available as a stock item but

can be acquired through custom synthesis from several specialized chemical suppliers.

Researchers requiring this standard for analytical method development, validation, or

toxicological studies should contact these suppliers for a custom quotation.

Table 2: Sourcing Information for Trazodone-4,4'-Dimer Reference Standard

Supplier Availability Notes

LGC Standards Custom Synthesis
Provides a Certificate of

Analysis.

Pharmaffiliates Custom Synthesis Listed as a Trazodone impurity.

Simson Pharma Limited Custom Synthesis
Accompanied by a Certificate

of Analysis.

Opulent Pharma Custom Synthesis
Specializes in synthetic

organic chemistry.

Chemicea Custom Synthesis
Listed under impurity

standards.

Formation Pathway: Photodegradation of Trazodone
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Scientific evidence strongly suggests that the Trazodone-4,4'-Dimer is a product of

Trazodone's degradation under photolytic stress.[1][2] Forced degradation studies, a critical

component of drug development, have shown that when a solution of Trazodone is exposed to

UV light, several degradation products are formed, including isomeric forms of the dimer.[1]

This indicates that light sensitivity is a key factor in the stability of Trazodone and highlights the

importance of appropriate storage and handling of the drug product.

Likely Formation Pathway of Trazodone-4,4'-Dimer

Trazodone Solution
UV Light Exposure
(Photolytic Stress)

Photodegradation

Trazodone-4,4'-Dimer
(and other isomers)

Other Degradation
Products
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Figure 1: Proposed formation of Trazodone-4,4'-Dimer via photodegradation.

Experimental Protocols for Analysis
The identification and quantification of Trazodone-4,4'-Dimer in pharmaceutical samples

require sensitive and specific analytical methods. A validated Ultra-High-Performance Liquid

Chromatography (UHPLC) method coupled with mass spectrometry is a powerful technique for

this purpose.

UHPLC Method for Separation of Trazodone and Its
Degradation Products
The following method has been adapted from published research on the analysis of Trazodone

and its photolytic degradation products.[1]

Table 3: UHPLC Method Parameters
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Parameter Condition

Column Acquity UPLC CSH C18 (100 x 2.1 mm, 1.7 µm)

Mobile Phase A 10 mM Ammonium Acetate (pH 8.5)

Mobile Phase B Methanol

Gradient
A time-based gradient from high aqueous to

high organic content

Flow Rate 0.25 mL/min

Detection PDA detector and/or Mass Spectrometer

Mass Spectrometry and NMR for Identification and
Structural Elucidation
For the definitive identification of the Trazodone-4,4'-Dimer, high-resolution mass

spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.

Quadrupole Time-of-Flight Tandem Mass Spectrometry (QTOF-MS/MS): This technique

provides accurate mass measurements of the parent ion and its fragments, which is crucial

for confirming the molecular formula and proposing a structure.[1]

Proton and Carbon NMR (¹H and ¹³C NMR): Following isolation of the dimer by techniques

such as preparative HPLC, NMR spectroscopy is used to elucidate the precise chemical

structure and connectivity of the atoms in the molecule.[1]
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Analytical Workflow for Trazodone-4,4'-Dimer

Sample Preparation

Separation and Detection

Identification and Characterization

Trazodone Sample
(API or Formulation)

UHPLC Separation

PDA Detection
MS/MS Detection

(QTOF)

Data Analysis
(Retention Time, Mass Spectra)

Isolation
(Preparative HPLC)

NMR Spectroscopy
(¹H, ¹³C)

Structure Elucidation

Click to download full resolution via product page

Figure 2: A typical analytical workflow for the identification of Trazodone-4,4'-Dimer.
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Signaling Pathways of Trazodone (Parent
Compound)
As of the date of this guide, there is no publicly available information on the specific biological

activity or signaling pathways of the Trazodone-4,4'-Dimer itself. As an impurity, its primary

relevance is in the context of pharmaceutical quality and safety, with a focus on its potential

toxicity rather than therapeutic effect.

For context, the parent compound, Trazodone, has a well-characterized mechanism of action. It

is a serotonin antagonist and reuptake inhibitor (SARI). Its therapeutic effects are believed to

be mediated through its interaction with serotonin (5-HT) and adrenergic receptors.

Simplified Signaling Pathways of Trazodone
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Figure 3: Overview of Trazodone's primary mechanisms of action.

Conclusion
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The Trazodone-4,4'-Dimer is a critical impurity to monitor in the development and

manufacturing of Trazodone. Its formation, primarily through photodegradation, underscores

the need for careful handling and storage of the drug. The analytical methods outlined in this

guide provide a robust framework for the detection, identification, and quantification of this

impurity, ensuring the quality and safety of Trazodone products. Further research into the

potential toxicological profile of the Trazodone-4,4'-Dimer is warranted to fully understand its

impact on patient safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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